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Compound of Interest

Compound Name: 3-Desacetyl Cefotaxime lactone

Cat. No.: B15560126 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

The stability of drug substances and their impurities is a critical factor in pharmaceutical

development, directly impacting the safety, efficacy, and shelf-life of a final product. Among the

cephalosporin class of antibiotics, cefotaxime and its degradation products have been the

subject of extensive study. This guide provides a comparative analysis of the stability of a key

cefotaxime impurity, 3-Desacetyl Cefotaxime lactone, against other common cephalosporin

impurities. This objective comparison is supported by experimental data and detailed

methodologies to assist researchers in their drug development efforts.

The Degradation Pathway of Cefotaxime: A Prelude
to Impurity Formation
Cefotaxime, a third-generation cephalosporin, is susceptible to degradation under various

conditions, including changes in pH and temperature.[1] A primary degradation pathway

involves the hydrolysis of the acetyl group at the C-3 position, leading to the formation of 3-

Desacetyl Cefotaxime. This active metabolite can then undergo intramolecular cyclization,

particularly in acidic environments, to form the more stable 3-Desacetyl Cefotaxime lactone.

[1] Understanding this degradation cascade is crucial for the development of stable

formulations and accurate analytical methods.

The following diagram illustrates the degradation pathway of Cefotaxime to 3-Desacetyl
Cefotaxime lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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